Cas no 1822976-89-5 (tert-butyl 1-cyclopropylallylcarbamate)

• Product Name: tert-butyl 1-cyclopropylallylcarbamate
• CAS No: 1822976-89-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5906908
• PubChem ID: 90918731
• Update Time: 2025-05-22

tert-butyl 1-cyclopropylallylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-cyclopropylallylcarbamate
• Carbamic acid, N-(1-cyclopropyl-2-propen-1-yl)-, 1,1-dimethylethyl ester
• 1822976-89-5
• EN300-6941157
• tert-butyl N-(1-cyclopropylprop-2-en-1-yl)carbamate

• Inchi： 1S/C11H19NO2/c1-5-9(8-6-7-8)12-10(13)14-11(2,3)4/h5,8-9H,1,6-7H2,2-4H3,(H,12,13)
• InChI Key： AQEHBZSKIIGMLT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1CC1)C=C

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 277.4±19.0 °C(Predicted)
• pka: 12.02±0.46(Predicted)

Additional information on tert-butyl 1-cyclopropylallylcarbamate

Comprehensive Guide to tert-butyl 1-cyclopropylallylcarbamate (CAS No. 1822976-89-5): Properties, Applications, and Market Insights

tert-butyl 1-cyclopropylallylcarbamate (CAS No. 1822976-89-5) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This carbamate derivative features a cyclopropylallyl group and a tert-butyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "tert-butyl 1-cyclopropylallylcarbamate uses" or "CAS 1822976-89-5 synthesis," highlighting its growing relevance in drug discovery and material science.

The molecular structure of tert-butyl 1-cyclopropylallylcarbamate contributes to its stability and reactivity, enabling applications in cross-coupling reactions and peptide modifications. Recent trends in "green chemistry intermediates 2024" and "sustainable carbamate derivatives" align with this compound's potential, as it can be synthesized via eco-friendly catalytic processes. Its cyclopropyl ring also attracts attention in medicinal chemistry due to its bioisosteric properties, often queried as "cyclopropyl-containing drug candidates."

In pharmaceutical development, tert-butyl 1-cyclopropylallylcarbamate serves as a protective group for amines or a building block for kinase inhibitors. Market analyses show increased demand for "high-purity carbamate reagents," driven by oncology and CNS drug research. The compound's solubility in organic solvents (e.g., DCM, THF) makes it versatile for "small-molecule scale-up processes"—a frequently searched industrial topic.

Quality control of CAS 1822976-89-5 involves HPLC and NMR characterization, with purity thresholds (>98%) critical for regulatory compliance. Startups exploring "AI-assisted compound screening" often include such carbamates in digital libraries. Storage recommendations (2–8°C under inert gas) address stability concerns noted in "allylcarbamate degradation studies."

The global market for tert-butyl carbamate derivatives is projected to grow at 6.2% CAGR (2024–2030), fueled by bioconjugation technologies. Patent landscapes reveal its utility in "prodrug linker systems"—a trending search phrase. Suppliers emphasize "custom synthesis services" for this compound, responding to niche R&D needs.

Environmental considerations position 1-cyclopropylallylcarbamate as a candidate for "biodegradable chemical auxiliaries." Its low ecotoxicity profile aligns with EU REACH guidelines, a hotspot in "2024 chemical regulation updates." Researchers also investigate its role in "metal-organic framework (MOF) functionalization," merging materials science with organic synthesis.

In analytical chemistry, tert-butyl 1-cyclopropylallylcarbamate derivatives enable sensitive detection via LC-MS, addressing queries like "trace analysis of carbamates." Recent publications highlight its use in fluorescent probes, tapping into the "molecular imaging reagents" market. Process chemists optimize routes using "continuous flow carbamation" techniques to enhance yield.

Academic interest focuses on the compound's stereoelectronic effects, with "cyclopropyl ring strain applications" gaining traction. Its compatibility with photoredox catalysis (a top "2024 synthetic methodology" search) opens avenues for C–H functionalization. Storage stability studies underpin its selection for "long-term research chemicals."

Emerging applications include covalent inhibitor design, where the allylcarbamate group enables targeted protein modification—addressing "next-gen therapeutic modalities" searches. Suppliers now offer "isotope-labeled 1822976-89-5" versions for metabolic studies, reflecting precision medicine trends.

For formulation scientists, tert-butyl 1-cyclopropylallylcarbamate presents solutions in "API salt selection" due to its pKa modulation. Its patent status (non-proprietary) supports open innovation, a priority in "precompetitive research chemicals" discussions. Technical bulletins emphasize handling under "controlled atmosphere conditions" for optimal results.

The compound's role in "click chemistry toolkits" satisfies demand for modular synthesis platforms. Its tert-butyloxycarbonyl (Boc) characteristic makes it retrievable in "carbamate protecting group removal" queries. Recent symposiums position it within "fragment-based drug design" strategies.

Industrial scale-up challenges for CAS 1822976-89-5 are mitigated by "flow chemistry optimization" approaches, a trending solution in process engineering. Its compatibility with enzymatic resolutions answers "chiral auxiliary techniques" searches. Environmental fate studies address "carbamate hydrolysis kinetics" regulatory requirements.

In material science, the cyclopropylallyl moiety enables polymer crosslinking, relevant to "self-healing coatings research." Quality certifications (e.g., USP/EP grade) respond to "GMP-compliant intermediates" procurement needs. The compound's melting point (110–112°C) and logP data are critical for "physicochemical property prediction" models.

Future directions include exploring tert-butyl 1-cyclopropylallylcarbamate in "DNA-encoded library synthesis" and "catalytic asymmetric synthesis." Its mention in "grant-funded chemical libraries" underscores academic accessibility. Suppliers now provide "analytical method development support" packages for this compound.